3,5-Bis(methoxymethoxy)benzoyl chloride

• Molecular Formula: C11H13ClO5
• Molecular Weight: 260.67 g/mol
• IUPAC Name: 3,5-bis(methoxymethoxy)benzoyl chloride
• InChI: InChI=1S/C11H13ClO5/c1-14-6-16-9-3-8(11(12)13)4-10(5-9)17-7-15-2/h3-5H,6-7H2,1-2H3
• InChI Key: JKFRJUWAEWNLMS-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=CC(=C1)C(=O)Cl)OCOC

Description

3,5-Bis(methoxymethoxy)benzoyl chloride is a benzoyl chloride derivative featuring two methoxymethoxy (–OCH₂OCH₃) groups at the 3- and 5-positions of the aromatic ring. This compound is a reactive acylating agent, widely used in organic synthesis to introduce the 3,5-bis(methoxymethoxy)benzoyl moiety into target molecules. Its structure combines electron-donating methoxymethoxy groups, which influence both steric and electronic properties, modulating reactivity and solubility compared to simpler benzoyl chlorides.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Benzoyl Chloride Derivatives

Compound Name	Substituents	Molecular Weight	Key Properties	Applications
3,5-Bis(methoxymethoxy)benzoyl chloride	–OCH₂OCH₃ (3,5-)	~242.6 (estimated)	Electron-donating groups enhance solubility in polar solvents; moderate steric hindrance.	Pharmaceutical intermediates, polymer synthesis.
3,5-Dimethoxybenzoyl chloride	–OCH₃ (3,5-)	200.62	Lower steric bulk than methoxymethoxy; electron-donating reduces electrophilicity .	Derivatization for HPLC analysis, agrochemicals .
3,5-Bis(trifluoromethyl)benzoyl chloride	–CF₃ (3,5-)	276.56	Strong electron-withdrawing groups increase reactivity; bp 65–67°C (12 mmHg) .	Electron-deficient materials for supramolecular electronics .
3,5-Dinitrobenzoyl chloride	–NO₂ (3,5-)	245.02	High reactivity due to electron-withdrawing nitro groups; enhances HPLC UV response .	Analytical derivatization, explosives precursors.
3,5-Dimethylbenzoyl chloride	–CH₃ (3,5-)	182.65	Electron-donating methyl groups reduce reactivity; lower melting point.	Surfactants, fragrance intermediates .
Benzoyl chloride, 3,5-bis(chlorosulfonyl)–	–SO₂Cl (3,5-)	337.57	Highly reactive sulfonyl chlorides; logP 2.73 .	Polymer crosslinking, specialty chemicals.

Reactivity and Electronic Effects

• Electron-Donating Substituents : The methoxymethoxy groups in the target compound donate electron density via resonance, reducing electrophilicity at the carbonyl carbon compared to electron-withdrawing analogs like 3,5-bis(trifluoromethyl)benzoyl chloride. This results in slower nucleophilic acyl substitution reactions but improved stability under ambient conditions .

Analytical Performance

Derivatization reagents with extended π-conjugation (e.g., 3,5-dinitrobenzoyl chloride) exhibit enhanced UV detection in HPLC due to stronger chromophores. While methoxymethoxy groups are less electron-withdrawing than nitro or trifluoromethyl groups, they may still improve detection limits compared to underivatized analytes .